Cas no 90265-76-2 (Acetonitrile, [[[3-(methylthio)phenyl]methyl]amino]-)

• Product Name: Acetonitrile, [[[3-(methylthio)phenyl]methyl]amino]-
• CAS No: 90265-76-2
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• CID: 790606
• PubChem ID: 13202247
• Update Time: 2025-04-19

Acetonitrile, [[[3-(methylthio)phenyl]methyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [[[3-(methylthio)phenyl]methyl]amino]-
• 2-[(3-methylsulfanylphenyl)methylamino]acetonitrile
• DTXSID30527114
• ({[3-(Methylsulfanyl)phenyl]methyl}amino)acetonitrile
• 90265-76-2

• Inchi： 1S/C10H12N2S/c1-13-10-4-2-3-9(7-10)8-12-6-5-11/h2-4,7,12H,6,8H2,1H3
• InChI Key： IYLTUIOPKONQLZ-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)CNCC#N

Computed Properties

• Exact Mass: 192.07211956g/mol
• Monoisotopic Mass: 192.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.1Ų